Yttrium oxide

• IUPAC Name: oxygen(2-);yttrium(3+)
• InChI: InChI=1S/3O.2Y/q3*-2;2*+3
• InChI Key: RUDFQVOCFDJEEF-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Y+3].[Y+3]
• Molecular Formula: Y2O3, O3Y2
• DSSTOX Substance ID: DTXSID5051573
• Molecular Weight: 225.810 g/mol
• Physical Description: Dry Powder; Pellets or Large Crystals, White solid insoluble in water; [Sax]
• CAS No.: 1314-36-9, 11130-29-3

Description

Yttrium oxide, also known as yttria, is a chemical compound with the formula Y₂O₃. It is an air-stable, white solid substance that is insoluble in water. This compound is known for its high thermal stability and resistance to water and alkalis, making it a key material in various high-temperature applications .

Mechanism of Action

Target of Action

Yttrium oxide (Y2O3) is a rare earth metal oxide that has been used in various technical applications due to its higher dielectric constant and thermal stability . It is widely used as a host material for a variety of rare-earth dopants, biological imaging, and photodynamic therapies . It has also been used as a polarizer, phosphor, laser host material, and in the optoelectronic fields for cancer therapy, biosensor, and bioimaging .

Mode of Action

This compound nanoparticles interact with their targets in a variety of ways. For instance, they have been shown to exhibit bacteriostatic effects against gram-negative bacteria, attributed to their effectiveness against strains with thinner cell walls . In the field of optoelectronics, this compound’s interaction with light makes it a valuable component in devices such as lasers .

Pharmacokinetics

The pharmacokinetics of this compound, particularly in nanoparticle form, is a complex process that depends on various factors such as size, shape, and surface properties of the nanoparticles . .

Result of Action

The result of this compound’s action can vary depending on its application. For instance, in biomedical applications, this compound nanoparticles have shown potential antioxidant, anti-inflammatory, and anti-fibrotic effects against chronic pancreatitis . In optoelectronic applications, this compound can enhance the performance of devices such as lasers .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the stability of this compound nanoparticles in biological systems can be affected by factors such as pH and presence of proteins . In technical applications, factors such as temperature and pressure can influence the performance of this compound .

Biochemical Analysis

Biochemical Properties

Yttrium oxide nanoparticles (Y2O3 NPs) have been found to interact with various biomolecules, leading to biochemical reactions . For instance, Y2O3 NPs have been observed to cause oxidative stress in mice, leading to an up-regulation of 60–87% of MDA while down-regulating 20–40% of GSH-PX and GSH content .

Cellular Effects

This compound has been found to have significant effects on various types of cells and cellular processes . For example, it has been observed to cause a significant concentration of Y2O3 NPs to accumulate in the lung, liver, kidney, and heart tissues of mice . This accumulation can influence cell function and impact cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound is complex and involves several interactions at the molecular level . For instance, Y2O3 NPs have been observed to cause oxidative damage, which leads to a chronic inflammatory response .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time . For example, Y2O3 NPs have been found to accumulate in tissues over 30 days of exposure . This accumulation can have long-term effects on cellular function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . For example, a significant concentration of Y2O3 NPs was found to accumulate in the tissues of mice after exposure . This accumulation can lead to toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in several metabolic pathways . For instance, Y2O3 NPs have been found to cause oxidative stress, which can affect metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues . For example, Y2O3 NPs have been found to accumulate in the lung, liver, kidney, and heart tissues of mice .

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function are complex and involve several factors . For instance, Y2O3 NPs have been found to accumulate in tissues, which can affect their localization or accumulation .

Preparation Methods

Yttrium oxide can be synthesized through several methods, including:

Sol-Gel Method: This involves the hydrolysis and polycondensation of metal alkoxides, leading to the formation of a gel that is then dried and calcined to obtain this compound.

Hydrothermal Processing: This method uses high-pressure and high-temperature conditions to crystallize this compound from aqueous solutions.

Precipitation Method: Yttrium salts are precipitated using a base, followed by calcination to yield this compound.

Carbon Dioxide Carbonization: Yttrium chloride is precipitated with sodium hydroxide, followed by carbonization with carbon dioxide to form yttrium carbonate, which is then calcined to produce this compound.

Chemical Reactions Analysis

Yttrium oxide undergoes various chemical reactions, including:

Oxidation: Yttrium metal reacts with oxygen to form this compound (4Y + 3O₂ → 2Y₂O₃).

Reduction: At high temperatures, this compound can be reduced by strong reducing agents to yield yttrium metal.

Reaction with Acids: this compound reacts with concentrated acids to form yttrium salts.

Scientific Research Applications

Yttrium oxide has a wide range of applications in scientific research, including:

Ceramics: It is used to stabilize zirconia in dental ceramics and other high-temperature ceramic materials.

Phosphors: This compound doped with europium is used in phosphors for color television tubes and LED lights.

Lasers: This compound is used as a host material for rare-earth dopants in solid-state lasers.

Biomedical Applications: This compound nanoparticles are used in drug delivery, biosensors, bioimaging, and anticancer therapies due to their high dielectric constant and thermal stability

Comparison with Similar Compounds

Yttrium oxide is often compared with other rare-earth oxides such as:

Scandium Oxide (Sc₂O₃): Similar in thermal stability and used in high-temperature applications.

Lutetium Oxide (Lu₂O₃): Also used in phosphors and ceramics but has different optical properties.

Yttrium Aluminum Garnet (YAG): Used in lasers, but YAG is a more complex compound involving aluminum

This compound stands out due to its unique combination of high thermal stability, resistance to water and alkalis, and its versatility in various high-tech applications.

Synthesis routes and methods

Procedure details

Generally, a 75 to 85 weight percent solution of phosphoric acid is added to the slurry over a period of about 15 minutes to about 90 minutes as the slurry is continuously agitated and maintained at a temperature that typically ranges between about 20° C. and about 70° C. The amount of the phosphoric acid added to the slurry is usually about 1.5 molar percent less than the amount of the yttrium compound present in the slurry. When the yttrium compound used is yttrium oxide, the reaction takes place to form yttrium phosphate, minor amounts of yttrium oxide, minor amounts of surface adsorbed phosphoric acid and water. The yttrium phosphate formed comprises approximately 95.5 percent of the solids portion in the slurry.